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Compound of Interest

Compound Name: AZM475271

Cat. No.: B1684639 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

AZM475271 is a potent and selective Src family tyrosine kinase inhibitor.[1] For its effective use

in various in vitro and in vivo experimental models, the preparation of a stable and accurately

concentrated stock solution is crucial. Dimethyl sulfoxide (DMSO) is a common solvent for

dissolving AZM475271 due to its high solubilizing capacity. This document provides a detailed

protocol for the preparation, handling, and storage of AZM475271 stock solutions in DMSO.

Quantitative Data Summary
The following table summarizes the key quantitative data for AZM475271, which is essential for

accurate stock solution preparation.

Parameter Value Reference

Molecular Weight (M.Wt) 442.94 g/mol [2]

Maximum Solubility in DMSO 100 mM (44.29 mg/mL) [2]

Purity ≥98% (HPLC) [2]

CAS Number 476159-98-5 [2]
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Experimental Protocol
This protocol outlines the step-by-step procedure for preparing a 10 mM stock solution of

AZM475271 in DMSO. This concentration is a common starting point for subsequent dilutions

to working concentrations for various assays.

Materials:

AZM475271 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Sterile, nuclease-free pipette tips

Vortex mixer

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Procedure:

Pre-calculation: Before weighing, calculate the required mass of AZM475271 for your

desired stock concentration and volume. For example, to prepare 1 mL of a 10 mM stock

solution:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.010 mol/L x 0.001 L x 442.94 g/mol x 1000 mg/g = 4.43 mg

Weighing: Carefully weigh out the calculated amount of AZM475271 powder using a

calibrated analytical balance in a fume hood or well-ventilated area.

Dissolution:

Transfer the weighed AZM475271 powder into a sterile microcentrifuge tube or vial.
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Add the calculated volume of DMSO to the tube. For the example above, add 1 mL of

DMSO.

Tightly cap the tube and vortex thoroughly until the powder is completely dissolved.[3]

Gentle warming (e.g., in a 37°C water bath) may be used to aid dissolution if necessary.

Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.[4][5]

Store the aliquots at -20°C or -80°C for long-term storage.[4][5] A typical recommendation

for solutions in DMSO is storage at -80°C for up to 6 months and at -20°C for up to 1

month.[4]

Safety Precautions:

Always handle DMSO in a well-ventilated area, preferably a fume hood.[6][7][8]

Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat,

as DMSO can facilitate the absorption of substances through the skin.[3][8][9]

Avoid contact with skin, eyes, and clothing. In case of contact, rinse the affected area

thoroughly with water.[8]

Consult the Safety Data Sheet (SDS) for both AZM475271 and DMSO before handling.

Diagrams
Experimental Workflow for AZM475271 Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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